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Compound of Interest

Compound Name: 2,3-Dimethyl-4-propylheptane

Cat. No.: B14561735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Dimethyl-4-propylheptane, a flammable, non-halogenated aliphatic hydrocarbon. Adherence

to these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

Key Physical and Chemical Properties
Understanding the properties of 2,3-Dimethyl-4-propylheptane is the first step in its safe

handling and disposal.

Property Value Source

Molecular Formula C₁₂H₂₆ [1]

Molecular Weight 170.33 g/mol [1][2]

Boiling Point 194°C [3]

Density 0.7660 g/mL [3]

Appearance Colorless liquid

Flash Point < 60°C (Estimated) [4]

Solubility Insoluble in water
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Note: The flash point is estimated based on its classification as a flammable liquid. Wastes

from chemicals with a flashpoint less than 60°C (140°F) are classified as hazardous wastes.[4]

Immediate Safety and Handling Precautions
Prior to handling, it is imperative to consult the material safety data sheet (MSDS) for detailed

safety information. General precautions include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, flame-resistant lab coats, and chemical-resistant gloves.

Ventilation: Handle 2,3-Dimethyl-4-propylheptane in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.

Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

Spill Management: In the event of a small spill, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed container for disposal.

Step-by-Step Disposal Procedure
The disposal of 2,3-Dimethyl-4-propylheptane must comply with federal, state, and local

regulations. Do not pour this chemical down the drain.[5][6][7]

Segregation:

Collect waste 2,3-Dimethyl-4-propylheptane in a designated, properly labeled, and

sealed container.

Crucially, do not mix it with halogenated solvents or other incompatible waste streams.[8]

[9][10] Mixing non-halogenated with halogenated waste significantly increases disposal

costs and complexity.[9]

Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2,3-
Dimethyl-4-propylheptane," and any other components in the waste stream.[4][8][11]
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Include the approximate percentages of each component.

Ensure the label also indicates the primary hazard, which is "Flammable Liquid."

Storage:

Store the sealed waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from ignition sources and

incompatible materials.[7]

Secondary containment should be used to prevent the spread of material in case of a leak.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[6][12]

Provide them with accurate information about the waste composition and quantity.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,3-
Dimethyl-4-propylheptane.
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2,3-Dimethyl-4-propylheptane Disposal Workflow
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2,3-Dimethyl-4-propylheptane

Is it mixed with
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No
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container

Yes
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- Full chemical names
- Percentages

- 'Flammable Liquid' hazard

Store sealed container
in a cool, dry, ventilated

satellite accumulation area
with secondary containment

Contact Environmental Health
& Safety (EHS) or a licensed

waste disposal contractor

End: Waste properly
disposed of

Click to download full resolution via product page

Caption: Disposal decision workflow for 2,3-Dimethyl-4-propylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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